Cas no 1095539-84-6 (6-Bromo-1,3-dimethyl-1H-indazole)

• Product Name: 6-Bromo-1,3-dimethyl-1H-indazole
• CAS No: 1095539-84-6
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD12028626
• CID: 1188053
• PubChem ID: 44119459
• Update Time: 2025-07-18

6-Bromo-1,3-dimethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,3-dimethylindazole
• 6-Bromo-1,3-dimethyl-1H-indazole
• PB20692
• CTK5I8224
• AG-C-08078
• SureCN2144982
• OR40130
• AK165405
• 6-Bromo-1,3-dimethyl-indazole
• YBDYCDWCUXKYBT-UHFFFAOYSA-N
• 6-BroMo-1,3-diMethyl-1H-i...
• 1h-indazole,6-bromo-1,3-dimethyl-
• FCH1409528
• SY097665
• ST1100672
• DA-36540
• VTB53984
• A895010
• 1095539-84-6
• CS-0050320
• MFCD12028626
• AKOS023399844
• SCHEMBL2144982
• DS-8964

• MDL： MFCD12028626
• Inchi： 1S/C9H9BrN2/c1-6-8-4-3-7(10)5-9(8)12(2)11-6/h3-5H,1-2H3
• InChI Key： YBDYCDWCUXKYBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C)=NN(C)C=2C=1

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.7

6-Bromo-1,3-dimethyl-1H-indazole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Bromo-1,3-dimethyl-1H-indazole

Comprehensive Overview of 6-Bromo-1,3-dimethyl-1H-indazole (CAS No. 1095539-84-6): Properties, Applications, and Research Insights

6-Bromo-1,3-dimethyl-1H-indazole (CAS No. 1095539-84-6) is a brominated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a heterocyclic compound, it serves as a versatile building block in organic synthesis, particularly in the development of small-molecule inhibitors and biologically active compounds. The presence of both bromine and dimethyl groups at specific positions enhances its reactivity, making it a valuable intermediate for medicinal chemistry applications.

Recent studies highlight the growing demand for 6-Bromo-1,3-dimethyl-1H-indazole in drug discovery programs, especially for targeting kinase pathways and GPCRs (G-protein-coupled receptors). Researchers are exploring its potential in designing anticancer agents and anti-inflammatory drugs, aligning with the current focus on precision medicine. Its CAS No. 1095539-84-6 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic perspective, 6-Bromo-1,3-dimethyl-1H-indazole exhibits excellent stability under standard laboratory conditions, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. These reactions are pivotal for constructing complex pharmacophores, a topic widely searched in AI-driven chemistry platforms. The compound’s molecular weight (239.11 g/mol) and lipophilicity (LogP ~2.5) further optimize its drug-likeness, a key parameter in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

Environmental and regulatory trends also influence the discourse around 6-Bromo-1,3-dimethyl-1H-indazole. With increasing emphasis on green chemistry, researchers are investigating solvent-free synthetic routes and catalytic methods to minimize waste. This aligns with searches for “sustainable indazole derivatives” and “eco-friendly bromination techniques” in scientific databases.

In analytical chemistry, 6-Bromo-1,3-dimethyl-1H-indazole is characterized by techniques like HPLC, NMR, and mass spectrometry. Its distinct 1H-NMR peaks (δ 7.5–8.0 ppm for aromatic protons) and UV-Vis absorption (λ_max ~290 nm) are critical for quality control, a topic frequently queried in laboratory forums.

Future prospects for CAS No. 1095539-84-6 include explorations in covalent drug design and PROTACs (Proteolysis-Targeting Chimeras), two trending areas in biopharmaceutical innovation. As the scientific community prioritizes AI-augmented molecular modeling, this compound’s role in virtual screening workflows is expected to expand.

In summary, 6-Bromo-1,3-dimethyl-1H-indazole exemplifies the intersection of structural diversity and therapeutic potential. Its applications span from bench-scale synthesis to high-throughput screening, addressing contemporary challenges in life sciences and material engineering.